Cas no 316364-59-7 (1H-Indazole-1-acetic acid, 6-cyano-)

• Product Name: 1H-Indazole-1-acetic acid, 6-cyano-
• CAS No: 316364-59-7
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 4712587
• Update Time: 2023-08-16

1H-Indazole-1-acetic acid, 6-cyano- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetic acid, 6-cyano-

• Inchi： 1S/C10H7N3O2/c11-4-7-1-2-8-5-12-13(6-10(14)15)9(8)3-7/h1-3,5H,6H2,(H,14,15)
• InChI Key： SDVUGNYTSNFESZ-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=C(C#N)C=CC=2C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Topological Polar Surface Area: 78.9